Cas no 59726-44-2 (diethyl (3-methylbutyl)allylmalonate)
59726-44-2 structure
Product Name:diethyl (3-methylbutyl)allylmalonate
CAS No:59726-44-2
MF:C15H26O4
MW:270.364545345306
CID:950577
PubChem ID:108821
Update Time:2025-04-19
diethyl (3-methylbutyl)allylmalonate Chemical and Physical Properties
Names and Identifiers
-
- diethyl (3-methylbutyl)allylmalonate
- diethyl (3-methylbutyl)(prop-2-en-1-yl)propanedioate
- EINECS 261-888-5
- NS00056659
- UWMMFJJQWYLAAX-UHFFFAOYSA-N
- 59726-44-2
- DTXSID20975140
-
- Inchi: 1S/C15H26O4/c1-6-10-15(11-9-12(4)5,13(16)18-7-2)14(17)19-8-3/h6,12H,1,7-11H2,2-5H3
- InChI Key: UWMMFJJQWYLAAX-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)(CC=C)CCC(C)C)=O
Computed Properties
- Exact Mass: 270.18318
- Monoisotopic Mass: 270.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
diethyl (3-methylbutyl)allylmalonate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
59726-44-2 (diethyl (3-methylbutyl)allylmalonate) Related Products
- 2049-80-1(Diethyl allylmalonate)
- 3195-24-2(Diethyl Diallylmalonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent